4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde

• Molecular Formula: C16H10F3NO2
• Molecular Weight: 305.25 g/mol
• IUPAC Name: 4-hydroxy-6-[3-(trifluoromethyl)phenyl]-1H-indole-3-carbaldehyde
• InChI: InChI=1S/C16H10F3NO2/c17-16(18,19)12-3-1-2-9(4-12)10-5-13-15(14(22)6-10)11(8-21)7-20-13/h1-8,20,22H
• InChI Key: ZEZUKTOXFQFQBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC3=C(C(=C2)O)C(=CN3)C=O

Description

4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde is a compound belonging to the indole family, which is known for its diverse biological activities and applications in medicinal chemistry. The indole nucleus is a common structural motif in many natural products and synthetic compounds, making it a valuable scaffold for drug discovery and development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-(trifluoromethyl)aniline and indole-3-carboxaldehyde.

Formation of Indole Derivative: The indole derivative is formed through a series of reactions, including condensation and cyclization reactions.

Hydroxylation: The hydroxylation of the indole ring can be achieved using various oxidizing agents under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This can include the use of continuous flow reactors, advanced catalysts, and purification techniques such as chromatography and crystallization .

Chemical Reactions Analysis

Types of Reactions

4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or quinones using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol or other reduced forms using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Acid catalysts for Fischer indole synthesis, such as methanesulfonic acid.

Major Products

The major products formed from these reactions include carboxylic acids, alcohols, and various substituted indole derivatives .

Scientific Research Applications

4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of complex molecules and heterocyclic compounds.

Biology: The compound exhibits various biological activities, including antioxidant, antimicrobial, and anticancer properties.

Medicine: It is used in the development of pharmaceutical agents targeting specific biological pathways.

Industry: The compound is utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to various enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to oxidative stress, inflammation, and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

1H-Indole-3-carbaldehyde: A precursor for many biologically active molecules.

4-(trifluoromethyl)phenol: An organofluorine compound with similar trifluoromethyl substitution.

Spiroindole and Spirooxindole Derivatives: Known for their bioactivity against cancer cells and other diseases.

Uniqueness

4-Hydroxy-6-(3-(trifluoromethyl)phenyl)indole-3-carboxaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the trifluoromethyl group enhances its stability and bioactivity, making it a valuable compound for various applications .